Cas no 918799-07-2 ((1S,2S,3R)-2-Methyl-1-(4-nitrophenyl)pentane-1,3-diol)

• Product Name: (1S,2S,3R)-2-Methyl-1-(4-nitrophenyl)pentane-1,3-diol
• CAS No: 918799-07-2
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• CID: 770876
• Update Time: 2023-08-03

(1S,2S,3R)-2-Methyl-1-(4-nitrophenyl)pentane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 1,3-Pentanediol, 2-methyl-1-(4-nitrophenyl)-, (1S,2S,3R)-
• (1S,2S,3R)-2-methyl-1-(4-nitrophenyl)pentane-1,3-diol
• (1S,2S,3R)-2-Methyl-1-(4-nitrophenyl)pentane-1,3-diol

• Inchi： 1S/C12H17NO4/c1-3-11(14)8(2)12(15)9-4-6-10(7-5-9)13(16)17/h4-8,11-12,14-15H,3H2,1-2H3/t8-,11+,12-/m0/s1
• InChI Key： FOOWCZAPFNVTAR-AXTRIDKLSA-N
• SMILES： O[C@H](CC)[C@H](C)[C@@H](C1C=CC(=CC=1)[N+](=O)[O-])O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 245
• Topological Polar Surface Area: 86.3